4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 4-(1-hydroxypropan-2-yl)oxane-4-carbaldehyde
• InChI: InChI=1S/C9H16O3/c1-8(6-10)9(7-11)2-4-12-5-3-9/h7-8,10H,2-6H2,1H3
• InChI Key: FLANIIDPNLQLBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)C1(CCOCC1)C=O

Description

4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde is a bicyclic organic compound featuring an oxane (tetrahydropyran) ring substituted at the 4-position with both a carbaldehyde (-CHO) and a 1-hydroxypropan-2-yl (-CH(CH2OH)CH3) group. Its molecular formula is C₉H₁₆O₃, with a molecular weight of 172.22 g/mol. The compound’s structure combines a rigid oxane backbone with polar functional groups (aldehyde and hydroxyl), enabling hydrogen bonding and influencing its reactivity, solubility, and crystallinity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde typically involves the reaction of oxane derivatives with appropriate aldehyde precursors. One common method involves the use of tetrahydropyran as a starting material, which undergoes a series of reactions including hydroformylation and subsequent reduction to yield the desired compound.

Industrial Production Methods

In industrial settings, the production of 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions such as temperature, pressure, and reagent concentrations, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents such as alkyl halides and strong bases (e.g., sodium hydride) are used for substitution reactions.

Major Products Formed

Oxidation: 4-(1-Hydroxypropan-2-yl)oxane-4-carboxylic acid.

Reduction: 4-(1-Hydroxypropan-2-yl)oxane-4-methanol.

Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. Additionally, the hydroxypropan-2-yl group can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s overall activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde with three analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Hydrogen Bonding Capacity	Applications/Notes	References
4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde	C₉H₁₆O₃	172.22	Hydroxypropan-2-yl, Aldehyde	Aldehyde, Hydroxyl	High	Synthetic intermediate
Acorenone C	C₁₅H₂₄O₃	252.35	Hydroxypropan-2-yl, Spirocyclic	Ketone, Hydroxyl	Moderate	Natural product, bioactivity
4-(3-Chlorophenyl)oxane-4-carbaldehyde	C₁₂H₁₃ClO₂	224.68	3-Chlorophenyl, Aldehyde	Aldehyde	Low	Industrial precursor
(S)-N-(3-(2-(((R)-1-Hydroxypropan-2-yl)amino)-6-morpholinopyridine-4-yl)-4-methylphenyl)-3-(2,2,2-trifluoroethyl)pyrrolidine-1-carboxamide	C₂₉H₃₆F₃N₅O₃	607.63	Hydroxypropan-2-yl, Trifluoroethyl	Amine, Carboxamide, Hydroxyl	High	Pharmaceutical solid-state forms

Key Observations:

Functional Groups and Reactivity: The target compound’s aldehyde and hydroxyl groups enable nucleophilic reactions (e.g., condensation) and hydrogen bonding, respectively. In contrast, Acorenone C’s ketone group is less reactive toward nucleophiles but contributes to its bioactivity as a natural product . The 3-chlorophenyl substituent in 4-(3-chlorophenyl)oxane-4-carbaldehyde increases lipophilicity, making it suitable for industrial applications requiring non-polar intermediates .

Hydrogen Bonding and Crystallinity: The hydroxyl group in the target compound and Acorenone C facilitates intermolecular hydrogen bonding, influencing crystal packing. Tools like Mercury CSD () and SHELXL () are critical for analyzing such interactions . The patent compound () leverages the hydroxypropan-2-yl group’s hydrogen-bonding capacity to design stable solid-state forms, highlighting its role in pharmaceutical crystallography .

Stereochemical Considerations: Acorenone C has defined stereochemistry (1S,4S,5R), which is essential for its biological activity.

Research Tools and Methodologies

• Crystallography Software: SHELX programs (e.g., SHELXL, SHELXD) are widely used for refining crystal structures of small molecules like the target compound and Acorenone C .
• Hydrogen Bonding Analysis : Graph set analysis () and tools like Mercury CSD () help map interaction patterns, explaining differences in solubility and melting points among analogs .

Biological Activity

4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde is an organic compound with potential biological significance. Its unique structure, characterized by a hydroxymethyl group and an aldehyde functional group, suggests various interactions in biological systems. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde is $C_7H_{14}O_3$, with a molecular weight of approximately 146.18 g/mol. The compound features a cyclic oxane structure with an aldehyde group that may enhance its reactivity and biological interactions.

Antimicrobial Properties

Recent studies have indicated that compounds similar to 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde exhibit antimicrobial properties. For instance, derivatives with similar hydroxymethyl and aldehyde functionalities have been evaluated for their effectiveness against various microorganisms.

Compound	Activity	Microorganisms Tested
Compound A	Antibacterial	E. coli, S. aureus
Compound B	Antifungal	Candida albicans, Aspergillus niger
4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde	TBD	TBD

The specific activity of 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde against these pathogens remains to be thoroughly investigated.

Anti-inflammatory Effects

Compounds containing hydroxymethyl groups are often studied for their anti-inflammatory effects. Research suggests that similar compounds can inhibit pro-inflammatory cytokines, potentially offering therapeutic benefits in inflammatory diseases. For example, studies have shown that certain aldehydes can modulate the expression of inflammatory markers such as TNF-alpha and IL-6.

The biological activity of 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde may be attributed to its ability to interact with cellular receptors or enzymes involved in metabolic pathways. The aldehyde group can undergo nucleophilic attack, leading to the formation of covalent bonds with amino acids in proteins, which may alter their function.

Study 1: Antimicrobial Evaluation

In a comparative study involving several derivatives of oxane compounds, researchers found that certain modifications to the hydroxymethyl group significantly enhanced antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the importance of functional group positioning in determining biological efficacy.

Study 2: In Vivo Anti-inflammatory Assessment

Another study assessed the anti-inflammatory potential of related compounds in animal models. Results indicated a significant reduction in edema and inflammatory markers following treatment with compounds structurally similar to 4-(1-Hydroxypropan-2-yl)oxane-4-carbaldehyde.